1-(3,4-Dimethoxybenzyl)-3-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)urea

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-3-[5-[(4-fluorophenyl)methyl]-1,3,4-oxadiazol-2-yl]urea
• InChI: InChI=1S/C19H19FN4O4/c1-26-15-8-5-13(9-16(15)27-2)11-21-18(25)22-19-24-23-17(28-19)10-12-3-6-14(20)7-4-12/h3-9H,10-11H2,1-2H3,(H2,21,22,24,25)
• InChI Key: VEDQTCUFWVTIOP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)NC2=NN=C(O2)CC3=CC=C(C=C3)F)OC
• Molecular Formula: C19H19FN4O4
• Molecular Weight: 386.4 g/mol

Description

1-(3,4-Dimethoxybenzyl)-3-(5-(4-fluorobenzyl)-1,3,4-oxadiazol-2-yl)urea, also known as DBF, is a synthetic compound that has been widely studied for its potential use in scientific research. This compound has shown promise in a variety of applications, including as a tool for studying cellular signaling pathways and as a potential therapeutic agent for the treatment of certain diseases.

Scientific Research Applications

Role in Biological Systems

• Compulsive Food Consumption : Research has explored the effects of selective antagonists on orexin receptors (OXR), which are involved in feeding, arousal, stress, and drug abuse, in a binge eating (BE) model in female rats. Compounds like SB-649868, which shows dual OX1/OX2R antagonism, selectively reduced binge eating of highly palatable food without affecting standard food pellet intake at doses that did not induce sleep. This suggests a major role of OX1R mechanisms in BE, indicating that selective antagonism at OX1R could represent a novel pharmacological treatment for BE and possibly other eating disorders with a compulsive component (Piccoli et al., 2012).

Photodegradation and Environmental Impact

• Photodegradation Studies : The photodegradation of 1,3-dimethyl-1-(2-(3-fluorobenzylthio)-1,3,4-thiadiazol-5-yl)urea in thin films and solutions has been characterized, revealing the processes involving S-to-N benzyl migration followed by sulfur-oxygen substitution. This research contributes to our understanding of the environmental behavior and stability of such compounds (Moorman et al., 1985).

Material Science and Chemical Synthesis

• Optical Studies and Material Properties : The synthesis and optical studies of metal complexes with a 3,4-dimethoxybenzaldehyde hydrazone base highlight the potential of these compounds in developing materials with specific optical properties. The study of their optical absorption spectra contributes to the understanding of their applications in material science, indicating how the structural features of these complexes can influence their optical and mechanical properties (Mekkey et al., 2020).